Cas no 2680706-52-7 (tert-butyl 5-bromo-8-azatricyclo8.1.1.0,2,7dodeca-2,4,6-triene-8-carboxylate)

• Product Name: tert-butyl 5-bromo-8-azatricyclo8.1.1.0,2,7dodeca-2,4,6-triene-8-carboxylate
• CAS No: 2680706-52-7
• MF: C₁₆H₂₀BrNO₂
• MW: 338.239503860474
• CID: 5622308
• PubChem ID: 165938539
• Update Time: 2025-10-31

tert-butyl 5-bromo-8-azatricyclo8.1.1.0,2,7dodeca-2,4,6-triene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28296720
• tert-butyl 5-bromo-8-azatricyclo[8.1.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate
• 2680706-52-7
• tert-butyl 5-bromo-8-azatricyclo8.1.1.0,2,7dodeca-2,4,6-triene-8-carboxylate

• Inchi： 1S/C16H20BrNO2/c1-16(2,3)20-15(19)18-9-10-6-11(7-10)13-5-4-12(17)8-14(13)18/h4-5,8,10-11H,6-7,9H2,1-3H3
• InChI Key： WDRJBDNSHPCTBQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)CC1CC2C1

Computed Properties

• Exact Mass: 337.06774g/mol
• Monoisotopic Mass: 337.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 5-bromo-8-azatricyclo8.1.1.0,2,7dodeca-2,4,6-triene-8-carboxylate

Introduction to tert-butyl 5-bromo-8-azatricyclo[8.1.1.0^2,7]dodeca-2,4,6-triene-8-carboxylate (CAS No. 2680706-52-7)

Tert-butyl 5-bromo-8-azatricyclo[8.1.1.0^2,7]dodeca-2,4,6-triene-8-carboxylate, with the CAS number 2680706-52-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique tricyclic structure and the presence of a bromine atom and a tert-butyl ester group, which confer it with a range of interesting chemical properties and potential applications.

The molecular structure of tert-butyl 5-bromo-8-azatricyclo[8.1.1.0^2,7]dodeca-2,4,6-triene-8-carboxylate is particularly noteworthy due to its intricate arrangement of rings and functional groups. The tricyclic core, which includes a fused azatriene system, provides a rigid and planar framework that can influence the compound's reactivity and stability. The bromine atom at the 5-position and the tert-butyl ester group at the 8-position add further complexity and functionality to the molecule.

In recent years, there has been a growing interest in compounds with similar structural features due to their potential in drug discovery and development. The presence of a bromine atom in tert-butyl 5-bromo-8-azatricyclo[8.1.1.0^2,7]dodeca-2,4,6-triene-8-carboxylate makes it an attractive candidate for various synthetic transformations and derivatizations. Bromine atoms are often used as handles for further functionalization, allowing chemists to introduce additional substituents or modify the molecule's properties.

The tert-butyl ester group in tert-butyl 5-bromo-8-azatricyclo[8.1.1.0^2,7]dodeca-2,4,6-triene-8-carboxylate is another key feature that adds to its versatility. Tert-butyl esters are known for their stability under a wide range of reaction conditions, making them useful protecting groups in multi-step syntheses. This stability allows for the selective manipulation of other functional groups in the molecule without interference from the ester moiety.

In terms of its potential applications, tert-butyl 5-bromo-8-azatricyclo[8.1.1.0^2,7]dodeca-2,4,6-triene-8-carboxylate has shown promise in various areas of medicinal chemistry and pharmaceutical research. One notable area is its use as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, recent studies have explored the use of similar tricyclic compounds as inhibitors of specific enzymes or receptors involved in disease pathways.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of derivatives based on the core structure of tert-butyl 5-bromo-8-azatricyclo[8.1.1.0^2,7]dodeca-2,4,6-triene-8-carboxylate. The researchers found that certain derivatives exhibited potent inhibitory activity against a specific enzyme implicated in cancer progression. These findings underscore the potential of this compound as a lead structure for further drug development efforts.

Beyond its medicinal applications, tert-butyl 5-bromo-8-azatricyclo[8.1.1.0^2,7]dodeca-2,4,6-triene-8-carboxylate has also been studied for its use in materials science and organic synthesis. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic materials. Additionally, its ability to undergo selective functionalization reactions makes it a valuable building block for constructing more complex molecular architectures.

In conclusion, tert-butyl 5-bromo-8-azatricyclo[8.1.1.0^2,7]dodeca-2,4,6-triene-8-carboxylate (CAS No. 2680706-52-7) is a versatile and intriguing compound with a wide range of potential applications in medicinal chemistry, organic synthesis, and materials science. Its unique structural features and chemical properties make it an important molecule for further research and development efforts aimed at addressing unmet medical needs and advancing technological innovations.